Cas no 491831-82-4 (3-(5-Methyl-3-nitro-1H-pyrazol-1-yl)methylbenzoic Acid)

3-(5-Methyl-3-nitro-1H-pyrazol-1-yl)methylbenzoic Acid structure
491831-82-4 structure
Product Name:3-(5-Methyl-3-nitro-1H-pyrazol-1-yl)methylbenzoic Acid
CAS No:491831-82-4
MF:C12H11N3O4
MW:261.233442544937
MDL:MFCD00849832
CID:1085833
PubChem ID:840116
Update Time:2025-04-20

3-(5-Methyl-3-nitro-1H-pyrazol-1-yl)methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-((5-Methyl-3-nitro-1H-pyrazol-1-yl)methyl)benzoic acid
    • 3-[(5-methyl-3-nitropyrazol-1-yl)methyl]benzoic acid
    • CHEMBRDG-BB 5991569
    • 3-[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]benzoic acid
    • 3-[(5-methyl-3-nitropyrazolyl)methyl]benzoic acid
    • AC1LHM2C
    • CTK4J1125
    • MolPort-000-769-032
    • SBB024685
    • STK346644
    • STOCK4S-71434
    • 3-(5-Methyl-3-nitro-1H-pyrazol-1-yl)methylbenzoic Acid
    • MDL: MFCD00849832
    • Inchi: 1S/C12H11N3O4/c1-8-5-11(15(18)19)13-14(8)7-9-3-2-4-10(6-9)12(16)17/h2-6H,7H2,1H3,(H,16,17)
    • InChI Key: IDBOQHVHOATSKD-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=CC(=C1)CN1C(C)=CC([N+](=O)[O-])=N1)=O

Computed Properties

  • Exact Mass: 261.07500
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4

Experimental Properties

  • PSA: 100.94000
  • LogP: 2.36940

3-(5-Methyl-3-nitro-1H-pyrazol-1-yl)methylbenzoic Acid Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn

3-(5-Methyl-3-nitro-1H-pyrazol-1-yl)methylbenzoic Acid Pricemore >>

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abcr
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